Cas no 6161-67-7 (3-ethyl-4-methyl-phenol)

• Product Name: 3-ethyl-4-methyl-phenol
• CAS No: 6161-67-7
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 519873
• Update Time: 2025-04-19

3-ethyl-4-methyl-phenol Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-4-methyl-phenol
• 3-ethyl-p-cresol
• 3-ethyl-4-methylphenol

• Inchi： 1S/C9H12O/c1-3-8-6-9(10)5-4-7(8)2/h4-6,10H,3H2,1-2H3
• InChI Key： BTRPJOHXPQOVLS-UHFFFAOYSA-N
• SMILES： CCC1C(C)=CC=C(O)C=1

Computed Properties

• Exact Mass: 136.08886
• Monoisotopic Mass: 136.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 0.9809 (estimate)
• Melting Point: 33°C
• Boiling Point: 236°C
• Flash Point: 103.8°C
• Refractive Index: 1.5116 (estimate)
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols